1-[3-[[4-[(4-Chlorophenyl)methylamino]quinazolin-2-yl]sulfanylmethyl]-4-methoxyphenyl]ethanone

• IUPAC Name: 1-[3-[[4-[(4-chlorophenyl)methylamino]quinazolin-2-yl]sulfanylmethyl]-4-methoxyphenyl]ethanone
• InChI: InChI=1S/C25H22ClN3O2S/c1-16(30)18-9-12-23(31-2)19(13-18)15-32-25-28-22-6-4-3-5-21(22)24(29-25)27-14-17-7-10-20(26)11-8-17/h3-13H,14-15H2,1-2H3,(H,27,28,29)
• InChI Key: XHWLTMJDGAEFRN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OC)CSC2=NC3=CC=CC=C3C(=N2)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C25H22ClN3O2S
• Molecular Weight: 464.0 g/mol

Description

1-[3-[[4-[(4-Chlorophenyl)methylamino]quinazolin-2-yl]sulfanylmethyl]-4-methoxyphenyl]ethanone is a useful research compound. Its molecular formula is C25H22ClN3O2S and its molecular weight is 463.98. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Disposition

• Studies on compounds such as methaqualone and its analogs have provided detailed insights into their metabolic disposition in humans and animals. For instance, the metabolism of methaqualone involves the epoxide-diol pathway, with multiple hydroxylated metabolites being identified through urine analysis (Stillwell, Gregory, & Horning, 1975; Burnett, Reynolds, Wilson, & Francis, 1976). These studies highlight the potential for using advanced analytical techniques to elucidate the metabolic pathways of complex compounds.

Identification and Quantification of Novel Psychoactive Substances

• The identification and quantification of novel psychoactive substances (NPS) in biological material are crucial for understanding their pharmacokinetics and toxicological profiles. For example, research on 25B-NBOMe and 4-CMC has employed HPLC-Q-TOF-MS for identification and UPLC-MS/MS for quantification in blood samples, demonstrating the applicability of these methods in the analysis of psychoactive substances (Wiergowski, Aszyk, Kaliszan, Wilczewska, Anand, Kot-Wasik, & Jankowski, 2017). This approach can be adapted for the study of "1-[3-[[4-[(4-Chlorophenyl)methylamino]quinazolin-2-yl]sulfanylmethyl]-4-methoxyphenyl]ethanone" to understand its pharmacokinetics and potential psychoactive effects.

Application in Understanding Toxicological Effects

• Research on the toxicological effects of compounds similar to the one , such as dapsone-induced pure red cell aplasia and cholestatic jaundice, helps in understanding the adverse effects that novel compounds might exhibit (Sawlani, Chaudhary, Singh, Raja, Mishra, & Goel, 2016). These insights are critical for developing safety profiles and therapeutic applications of new chemical entities.